Cas no 915229-83-3 (N'-hydroxy-1H-imidazole-2-carboximidamide)

• Product Name: N'-hydroxy-1H-imidazole-2-carboximidamide
• CAS No: 915229-83-3
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1121446
• PubChem ID: 136310771
• Update Time: 2025-10-28

N'-hydroxy-1H-imidazole-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1H-Imidazole-2-carboximidamide
• SCHEMBL1970915
• N'-hydroxy-1H-imidazole-2-carboximidamide
• 915229-83-3
• EN300-132984

• Inchi： 1S/C4H6N4O/c5-3(8-9)4-6-1-2-7-4/h1-2,9H,(H2,5,8)(H,6,7)
• InChI Key： KKNQLRGBPOVNDN-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=NC=CN1)\N

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Boiling Point: 451.1±28.0 °C at 760 mmHg
• Flash Point: 226.6±24.0 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N'-hydroxy-1H-imidazole-2-carboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N'-hydroxy-1H-imidazole-2-carboximidamide

N'-hydroxy-1H-imidazole-2-carboximidamide (CAS No. 915229-83-3): A Comprehensive Overview

N'-hydroxy-1H-imidazole-2-carboximidamide (CAS No. 915229-83-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as hydroxyimidazolylcarboximidamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Properties and Structure

N'-hydroxy-1H-imidazole-2-carboximidamide is a small organic molecule with the molecular formula C₄H₆N₄O. It consists of an imidazole ring linked to a carboximidamide group, with a hydroxyl group attached to the nitrogen atom of the carboximidamide moiety. The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The presence of the hydroxyl group adds polarity and hydrogen bonding capabilities, making it an interesting target for various chemical and biological applications.

Synthesis Methods

The synthesis of N'-hydroxy-1H-imidazole-2-carboximidamide has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 1H-imidazole-2-carboxaldehyde with hydroxylamine under appropriate conditions. This reaction typically proceeds via a condensation step followed by a rearrangement to form the desired product. Another approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources.

Biological Activities and Applications

N'-hydroxy-1H-imidazole-2-carboximidamide has shown promising biological activities that make it a valuable candidate for various pharmaceutical applications. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. The mechanism of action involves binding to the active site of HDACs, thereby modulating gene expression and cellular processes.

In addition to its HDAC inhibitory activity, N'-hydroxy-1H-imidazole-2-carboximidamide has also been studied for its potential as an anti-inflammatory agent. Research has shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that this compound could be developed into therapeutic agents for treating inflammatory conditions.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent studies have shed new light on the potential applications of N'-hydroxy-1H-imidazole-2-carboximidamide. One notable study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound and its analogs. The researchers found that modifications to the imidazole ring or the carboximidamide moiety could significantly enhance its biological activity while reducing toxicity. These findings provide valuable insights for optimizing the design of more potent and selective derivatives.

Another area of active research is the use of N'-hydroxy-1H-imidazole-2-carboximidamide in combination therapy. Studies have shown that when used in conjunction with other drugs, such as chemotherapeutic agents or immunomodulators, it can synergistically enhance therapeutic efficacy while minimizing side effects. This approach holds promise for improving treatment outcomes in various diseases.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N'-hydroxy-1H-imidazole-2-carboximidamide. Several Phase I trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive results, it is anticipated that N'-hydroxy-1H-imidazole-2-carboximidamide could be advanced to Phase II and III trials, bringing it closer to clinical approval. The future prospects for this compound are bright, given its diverse biological activities and potential therapeutic applications.

Conclusion

In conclusion, N'-hydroxy-1H-imidazole-2-carboximidamide (CAS No. 915229-83-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.